4,6-dihydro-1H-thieno[3,4-c]pyrazole

• IUPAC Name: 4,6-dihydro-1H-thieno[3,4-c]pyrazole
• InChI: InChI=1S/C5H6N2S/c1-4-2-8-3-5(4)7-6-1/h1H,2-3H2,(H,6,7)
• InChI Key: WFUOVUVQGMHJCW-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(CS1)NN=C2
• Molecular Formula: C5H6N2S
• Molecular Weight: 126.18 g/mol

Description

“4,6-dihydro-1H-thieno[3,4-c]pyrazole” is a chemical compound with the CAS Number: 145286-40-4. It has a molecular weight of 126.18 and its IUPAC name is 4,6-dihydro-1H-thieno[3,4-c]pyrazole.

Molecular Structure Analysis

The InChI code for “4,6-dihydro-1H-thieno[3,4-c]pyrazole” is 1S/C5H6N2S/c1-4-2-8-3-5(4)7-6-1/h1H,2-3H2,(H,6,7). This indicates that the compound contains carbon ©, hydrogen (H), nitrogen (N), and sulfur (S) atoms.

Scientific Research Applications

Epidermal Growth Factor Receptor (EGFR) Inhibition

• Application : Researchers have designed and synthesized a novel series of 4,5-dihydro-1H-thieno[2′,3′:2,3]thiepino[4,5-c]pyrazole-3-carboxamide derivatives . These compounds were screened for inhibitory activity against EGFR in human A549 lung cancer cells. .

Organic Solar Cells (OSCs)

• Application : Researchers have incorporated TPD units into conjugated polymers for OSCs. .

Photovoltaic Polymers

• Application : A series of conjugated D–π–A copolymers based on (5-hexyltridecyl)-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione (ttTPD) acceptor units were synthesized. These polymers, such as PT-ttTPD and PBT-ttTPD, show improved photovoltaic properties. .

Neurotoxicity Research

• Application : A newly synthesized pyrazoline derivative, 4-(3-(4-bromophenyl)-5-(2,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl) benzenesulfonamide (B4) , was studied for its effects on acetylcholinesterase (AChE) activity and malondialdehyde (MDA) levels in the brain. Behavioral parameters were also assessed. .

Materials Science and Organic Electronics

These applications highlight the versatility and potential impact of 4,6-dihydro-1H-thieno[3,4-c]pyrazole in various scientific domains.

Mechanism of Action

Target of Action

Similar compounds, such as 4,5-dihydro-1h-thieno[2′,3′:2,3]thiepino[4,5-c]pyrazole-3-carboxamide derivatives, have been found to target the epidermal growth factor receptors (egfrs) .

EGFRs are cell-surface receptors for members of the epidermal growth factor family of extracellular protein ligands . Overexpression or overactivity of EGFRs has been associated with a number of cancers, making them an attractive molecular target for the treatment of selective cancers .

Mode of Action

Similar compounds have been found to inhibit egfrs . These compounds interact with EGFRs, leading to a decrease in the receptor’s activity . This interaction and the resulting changes can potentially inhibit the growth of cancer cells .

Biochemical Pathways

Inhibition of egfrs can affect multiple downstream signaling pathways involved in cell proliferation, survival, and differentiation .

Result of Action

Similar compounds have demonstrated potent inhibitory activity against cancer cells .